1-Amino-3-(isoindolin-2-yl)propan-2-ol
Description
1-Amino-3-(isoindolin-2-yl)propan-2-ol is a secondary amine bearing an isoindoline moiety, a bicyclic aromatic heterocycle. This compound is structurally characterized by a propan-2-ol backbone substituted with an amino group at position 1 and an isoindolin-2-yl group at position 2. Isoindoline-containing compounds are often explored for their bioactivity, such as kinase inhibition or antimicrobial properties, though specific data for this compound requires further investigation.
Properties
Molecular Formula |
C11H16N2O |
|---|---|
Molecular Weight |
192.26 g/mol |
IUPAC Name |
1-amino-3-(1,3-dihydroisoindol-2-yl)propan-2-ol |
InChI |
InChI=1S/C11H16N2O/c12-5-11(14)8-13-6-9-3-1-2-4-10(9)7-13/h1-4,11,14H,5-8,12H2 |
InChI Key |
ZMIIJPMPULDNSH-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=CC=CC=C2CN1CC(CN)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table compares 1-Amino-3-(isoindolin-2-yl)propan-2-ol with structurally related propanolamine derivatives, highlighting key structural variations, physicochemical properties, and applications.
Structural and Functional Analysis
Core Backbone Variations
- Amino-Propanol Core: All compounds share a 1-amino-propan-2-ol backbone, but substituents at position 3 dictate their physicochemical and biological profiles.
Impact of Substituents on Properties
- Aromatic vs. Furan-2-ylmethoxy (C₈H₁₃NO₃) and morpholin-4-yl (C₇H₁₆N₂O₂) groups enhance solubility in polar solvents due to oxygen-rich moieties, favoring aqueous-phase reactions .
Key Research Findings and Challenges
- Synthetic Challenges : Isomerization during synthesis (observed in indolyl propanediol analogs) may necessitate rigorous stereochemical control for isoindoline derivatives to avoid structural misassignment .
- Safety and Stability: Compounds like 1-Amino-3-[(furan-2-yl)methoxy]propan-2-ol are labeled as irritants, requiring careful handling . Salt forms (e.g., hydrochloride in 1-Amino-3-(2,4-difluorophenyl)propan-2-ol hydrochloride) improve stability and storage .
- Unresolved Questions: The biological efficacy of halogenated derivatives (e.g., 4-chloro-3-methylphenoxy) remains underexplored, warranting in vitro assays to validate hypothesized bioactivity .
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